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Compound of Interest

Compound Name: (S)-(+)-2-Methylglutaric Acid
CAS No.: 1115-82-8
Cat. No.: B074888

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear magnetic resonance
(NMR) and infrared (IR) spectroscopic data for (S)-2-Methylglutaric Acid. Detailed experimental
protocols and a summary of key spectral data are presented to support research and
development activities.

Spectroscopic Data Summary

The following tables summarize the key *H and 3C NMR chemical shifts and characteristic IR
absorption bands for (S)-2-Methylglutaric Acid.

'H NMR Spectral Data
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Protons Chemical Shift (6) ppm
H-2 2.13-2.28
H-3 157-1.78
H-4 2.15-2.27
-CHs 1.06 - 1.07

Solvent: D20, pH: 7.4. Data is for 2-methylglutaric acid, the spectrum for the (S)-enantiomer
will be identical.[1]

1C NMR Spectral Data

Carbon Atom Chemical Shift (d) ppm
C-1 (COOH) 189.22

C-2 (CH) 45.48

C-3 (CHa2) 33.61

C-4 (CH2) 38.56

C-5 (COOH) 186.20

-CHs 20.14

Solvent: D20, pH: 7.4. Data is for 2-methylglutaric acid, the spectrum for the (S)-enantiomer
will be identical.[1]

Infrared (IR) Spectroscopy Data
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Functional Group Absorption Range (cm~?) Description

O-H (Carboxylic Acid) 2500-3300 Strong, very broad
C-H (sp?) 2850-3000 Medium to strong
C=0 (Carboxylic Acid) 1700-1725 Strong, sharp

C-O 1210-1320 Strong

O-H (bend) 910-950 Medium, broad

Characteristic absorption ranges for carboxylic acids.[2][3]

Experimental Protocols

The following are detailed methodologies for the acquisition of NMR and IR spectroscopic data
for (S)-2-Methylglutaric Acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain *H and 3C NMR spectra of (S)-2-Methylglutaric Acid.

Materials:

(S)-2-Methylglutaric Acid

Deuterium oxide (D20)

NMR tubes (5 mm)

Pipettes

Vortex mixer

Instrumentation:
e 400 MHz (or higher) NMR spectrometer

Procedure:
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e Sample Preparation:

Weigh approximately 5-10 mg of (S)-2-Methylglutaric Acid for *H NMR and 20-50 mg for
13C NMR.

Dissolve the sample in approximately 0.6-0.7 mL of D20 in a small vial.
Adjust the pH of the solution to ~7.4 using dilute NaOD or DCI if necessary.
Vortex the vial until the sample is fully dissolved.

Transfer the solution into a clean, dry 5 mm NMR tube.

e Instrument Setup and Data Acquisition:

Insert the NMR tube into the spectrometer.
Lock the spectrometer on the deuterium signal of D20.
Shim the magnetic field to achieve optimal homogeneity.

Acquire the *H NMR spectrum using standard acquisition parameters. A sufficient number
of scans should be averaged to obtain a good signal-to-noise ratio.

Acquire the 13C NMR spectrum using proton decoupling. A longer acquisition time and a
greater number of scans will be necessary compared to the H NMR spectrum due to the
lower natural abundance of *3C.

» Data Processing:

o

[¢]

[¢]

[¢]

Apply Fourier transformation to the acquired free induction decays (FIDs).
Phase the resulting spectra.

Calibrate the chemical shift scale. For spectra in D20, the residual HDO peak (around
4.79 ppm) can be used as a reference.

Integrate the signals in the *H NMR spectrum.
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o Analyze the chemical shifts, coupling patterns, and integrals to assign the signals to the
respective protons and carbons of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy

Objective: To obtain an IR spectrum of (S)-2-Methylglutaric Acid.

Materials:

e (S)-2-Methylglutaric Acid (solid)

e Spatula

o Ethanol or acetone for cleaning

Instrumentation:

o FTIR spectrometer with an Attenuated Total Reflectance (ATR) accessory.
Procedure:

o Sample Preparation and Spectrometer Setup:

o Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with ethanol or
acetone.

o Record a background spectrum of the empty ATR crystal. This will be automatically
subtracted from the sample spectrum.

o Data Acquisition:

o Place a small amount of solid (S)-2-Methylglutaric Acid onto the ATR crystal using a clean
spatula, ensuring complete coverage of the crystal surface.

o Apply pressure using the ATR anvil to ensure good contact between the sample and the
crystal.

o Acquire the IR spectrum. Typically, 16 to 32 scans are co-added to obtain a high-quality
spectrum in the range of 4000-400 cm~1.
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» Data Processing and Analysis:
o The software will automatically perform a background subtraction.
o lIdentify and label the major absorption bands in the spectrum.

o Correlate the observed absorption bands with the functional groups present in (S)-2-
Methylglutaric Acid (e.g., O-H stretch of the carboxylic acid, C=0 stretch, C-H stretch).

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of (S)-2-
Methylglutaric Acid.
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Caption: Experimental workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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